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Compound of Interest

Compound Name: Ethyl 6(Z)-octadecenoate

Cat. No.: B3130382 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Petroselinic acid (cis-6-octadecenoic acid) is a monounsaturated fatty acid naturally occurring

in high concentrations in the seeds of plants from the Apiaceae family, such as coriander and

parsley. Its ethyl ester derivative, petroselinic acid ethyl ester, is gaining significant attention for

its diverse commercial applications in the cosmetic, pharmaceutical, and industrial sectors. This

document provides detailed application notes, experimental protocols, and insights into the

mechanisms of action of petroselinic acid ethyl ester.

Physicochemical Properties
Petroselinic acid ethyl ester is a lipophilic compound with properties that make it suitable for

various formulations.
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Property Value Reference

Molecular Formula C20H38O2 -

Molecular Weight 310.5 g/mol -

Appearance Colorless to pale yellow liquid General knowledge

Solubility

Soluble in organic solvents

(e.g., ethanol, oils); Insoluble

in water

[1]

I. Cosmetic and Dermatological Applications
Petroselinic acid ethyl ester is a valuable ingredient in cosmetic and dermatological

formulations due to its anti-inflammatory, anti-aging, and moisturizing properties.

Anti-Inflammatory Effects
Petroselinic acid and its derivatives, including the ethyl ester, have been shown to possess

significant anti-inflammatory properties, making them suitable for topical formulations aimed at

soothing irritated skin.[2]

Mechanism of Action: The anti-inflammatory effects are mediated, in part, through the inhibition

of key inflammatory mediators such as prostaglandin E2 (PGE2) and intercellular adhesion

molecule-1 (ICAM-1).[2]

The following data is for petroselinic acid, which is expected to be indicative of the activity of its

ethyl ester.
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Biomarker Cell Type Treatment
Concentrati
on

Result Reference

PGE2

Production

Human

Keratinocytes

Petroselinic

Acid
0.1 µM

Dramatic

reduction in

PMA-induced

PGE2

production

[2]

Petroselinic

Acid
1 µM

Significant

reduction in

basal PGE2

levels

(p<0.05)

[2]

ICAM-1

Expression

Human

Fibroblasts

Petroselinic

Acid
100 µM

Significant

decrease in

basal and

PMA-induced

ICAM-1

expression

[2]

Signaling Pathway: Inhibition of Inflammatory Mediators
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Caption: Inhibition of inflammatory signaling pathways.

Experimental Protocol: In Vitro Anti-Inflammatory
Activity Assessment
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Objective: To determine the effect of petroselinic acid ethyl ester on the production of PGE2

and the expression of ICAM-1 in cultured human keratinocytes and fibroblasts.

Materials:

Human keratinocytes and fibroblasts

Cell culture medium and supplements

Petroselinic acid ethyl ester

Phorbol 12-myristate 13-acetate (PMA)

PGE2 and ICAM-1 ELISA kits

Reagents for RNA extraction and qRT-PCR

Reagents for Western blotting

Workflow:

Start Culture human keratinocytes
or fibroblasts

Treat cells with Petroselinic Acid
Ethyl Ester ± PMA Incubate for 24-48 hours

Collect cell culture supernatant

Lyse cells

Measure PGE2 levels
by ELISA

Measure ICAM-1 levels
by ELISA

Extract RNA

Extract Protein

End

Analyze ICAM-1 mRNA
expression by qRT-PCR

Analyze ICAM-1 protein
expression by Western Blot

Click to download full resolution via product page

Caption: Workflow for in vitro anti-inflammatory testing.

Procedure:

Cell Culture: Culture human keratinocytes or fibroblasts in appropriate media until they reach

80-90% confluency.
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Treatment: Treat the cells with varying concentrations of petroselinic acid ethyl ester (e.g.,

0.1, 1, 10, 100 µM) for a predetermined time (e.g., 1-2 hours) before stimulating with an

inflammatory agent like PMA (e.g., 100 ng/mL). Include appropriate controls (vehicle, PMA

alone).

Incubation: Incubate the cells for a suitable period (e.g., 24-48 hours).

Sample Collection:

Collect the cell culture supernatant for PGE2 and soluble ICAM-1 analysis.

Lyse the cells to extract RNA and protein.

Analysis:

PGE2 and ICAM-1 Levels: Quantify the concentration of PGE2 and ICAM-1 in the

supernatant using commercially available ELISA kits.

Gene Expression: Analyze the mRNA expression of ICAM-1 using qRT-PCR.

Protein Expression: Analyze the protein expression of ICAM-1 using Western blotting.

Anti-Aging Effects
Petroselinic acid and its derivatives can combat the signs of skin aging by boosting the

synthesis of key extracellular matrix components, decorin and collagen.[2]

Mechanism of Action: Petroselinic acid has been shown to stimulate fibroblasts to increase the

production of decorin, a proteoglycan that plays a crucial role in collagen fibrillogenesis and

matrix organization. This leads to improved skin structure and a reduction in the appearance of

wrinkles.

The following data is for petroselinic acid, which is expected to be indicative of the activity of its

ethyl ester.
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Biomarker Cell Type Treatment Result Reference

Decorin Levels
Human

Fibroblasts
Petroselinic Acid

Increased

decorin

production

[2]

Signaling Pathway: Stimulation of Extracellular Matrix Synthesis
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Caption: Stimulation of skin matrix synthesis.

Experimental Protocol: In Vitro Anti-Aging Activity
Assessment
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Objective: To evaluate the effect of petroselinic acid ethyl ester on the synthesis of decorin and

collagen in human fibroblasts.

Materials:

Human dermal fibroblasts

Cell culture medium and supplements

Petroselinic acid ethyl ester

Decorin and Collagen ELISA kits

Sircol Collagen Assay kit

Reagents for immunofluorescence staining

Procedure:

Cell Culture: Culture human dermal fibroblasts in appropriate media.

Treatment: Treat the cells with various concentrations of petroselinic acid ethyl ester for a

specified period (e.g., 48-72 hours).

Analysis:

ELISA: Quantify the amount of secreted decorin and collagen in the cell culture

supernatant using ELISA kits.

Sircol Assay: Measure the total soluble collagen in the supernatant.

Immunofluorescence: Stain the cells for intracellular and extracellular decorin and collagen

to visualize their production and deposition.

II. Industrial Applications
Beyond cosmetics, petroselinic acid ethyl ester shows promise in industrial applications,

particularly as a biolubricant.
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Biolubricants
The conversion of petroselinic acid into its esters, including methyl, isopropyl, and 2-ethylhexyl

esters, is a key step in the production of biolubricant base stocks.[3] These esters can be

further modified to enhance their lubricating properties.

Property Value Reference

Density 0.91-0.97 g/cc [3]

Viscosity @ 40°C 23.5-27.3 cSt [3]

Viscosity @ 100°C 4.85-5.33 cSt [3]

Viscosity Index 128.84-138.94 [3]

Flash Point 230-242°C [3]

Pour Point
Low values indicating good

cold-flow properties
[3]

Experimental Protocol: Synthesis and Evaluation of
Biolubricant Base Stocks
Objective: To synthesize petroselinic acid ethyl ester and evaluate its properties as a potential

biolubricant.

Materials:

Petroselinic acid (from coriander oil)

Ethanol

Acid catalyst (e.g., sulfuric acid)

Standard equipment for chemical synthesis (reflux condenser, etc.)

Viscometer, densitometer, and other equipment for lubricant analysis

Workflow:
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Caption: Workflow for biolubricant synthesis and testing.

Procedure:
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Esterification: React petroselinic acid with an excess of ethanol in the presence of an acid

catalyst under reflux.

Purification: After the reaction is complete, neutralize the catalyst and purify the resulting

petroselinic acid ethyl ester by washing and distillation.

Characterization: Confirm the identity and purity of the synthesized ester using analytical

techniques such as GC-MS and NMR.

Property Evaluation: Measure the key lubricant properties of the purified ester according to

standard ASTM methods.

III. Antimicrobial Applications
Petroselinic acid has demonstrated antimicrobial activity against various microorganisms,

suggesting a potential role for its ethyl ester in pharmaceutical and cosmetic preservative

systems.

Mechanism of Action: While the exact mechanism is not fully elucidated, it is believed that fatty

acids can disrupt the cell membranes of microorganisms, leading to cell death.

Microorganism Assay Concentration Result Reference

Staphylococcus

aureus
Biofilm Inhibition 100 µg/mL

>65% inhibition

of biofilm

formation

[4]

MIC >400 µg/mL

No inhibition of

planktonic

growth

[4]

Various

pathogenic fungi

Broth

microdilution
-

Inhibited the

growth of various

pathogenic fungi

[5]

Experimental Protocol: Antimicrobial Susceptibility
Testing
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Objective: To determine the minimum inhibitory concentration (MIC) of petroselinic acid ethyl

ester against relevant microorganisms.

Materials:

Petroselinic acid ethyl ester

Bacterial and fungal strains (e.g., S. aureus, P. acnes, C. albicans)

Microbiological growth media (e.g., Mueller-Hinton broth, Sabouraud dextrose broth)

96-well microplates

Procedure:

Inoculum Preparation: Prepare a standardized inoculum of the test microorganism.

Serial Dilution: Perform serial dilutions of petroselinic acid ethyl ester in the appropriate

growth medium in a 96-well plate.

Inoculation: Add the microbial inoculum to each well.

Incubation: Incubate the plates under appropriate conditions (temperature, time).

MIC Determination: The MIC is the lowest concentration of the ester that completely inhibits

visible growth of the microorganism.

Conclusion
Petroselinic acid ethyl ester is a versatile and promising ingredient with a range of commercial

applications. Its well-documented anti-inflammatory and anti-aging properties make it a strong

candidate for advanced cosmetic and dermatological products. Furthermore, its potential as a

biolubricant and antimicrobial agent opens up avenues for its use in industrial and

pharmaceutical formulations. The protocols and data presented here provide a foundation for

researchers and product developers to explore and capitalize on the benefits of this unique

fatty acid ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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